Cas no 613-88-7 ((()-2-Hydroxy-2-phenylacetonitrile)

(()-2-Hydroxy-2-phenylacetonitrile structure
613-88-7 structure
Product Name:(()-2-Hydroxy-2-phenylacetonitrile
CAS No:613-88-7
MF:C8H7NO
MW:133.147281885147
CID:2000910
PubChem ID:10758
Update Time:2025-04-21

(()-2-Hydroxy-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • (()-2-Hydroxy-2-phenylacetonitrile
    • DL-MANDELONITRILE
    • 208-532-7
    • DTXSID2025422
    • MFCD00004487
    • CCRIS 4656
    • 2-hydroxy-2-phenylacetonitrile
    • hydroxyl(phenyl)acetonitrile
    • EINECS 208-532-7
    • NSC-77668
    • BENZENEACETONITRILE, .ALPHA.-HYDROXY-)
    • NSC77668
    • SB45998
    • BRN 2207122
    • Benzaldehyde cyanohydrin
    • AKOS005363772
    • Mandelic acid nitrile
    • FM02701
    • STL164354
    • 4-10-00-00578 (Beilstein Handbook Reference)
    • UNII-584322E08A
    • CHEMBL1393845
    • a-hydroxybenzeneacetonitrile
    • Mandelonitrile, technical grade
    • Benzaldehydkyanhydrin [Czech]
    • Acetonitrile, hydroxyphenyl-
    • hydroxy(phenyl)acetonitrile
    • alpha-Cyanobenzyl alcohol
    • (+-)-MANDELONITRILE
    • (R)-(+)-ALPHA-HYDROXYBENZENE-ACETONITRILE
    • 532-28-5
    • Benzeneacetonitrile, .alpha.-hydroxy-
    • .alpha.-Hydroxybenzeneacetonitrile
    • Nitril kyseliny mandlove [Czech]
    • WLN: QYR&CN
    • BENZENEACETONITRILE, ALPHA-HYDROXY-)
    • 2-hydroxy-2-phenyl-acetonitrile
    • SCHEMBL196731
    • CHEBI:16910
    • NCIOpen2_000888
    • Glycolonitrile, phenyl-
    • CAS-532-28-5
    • MANDELONITRILE DL-FORM [MI]
    • MANDELONITRILE DL-FORM
    • Benzeneacetonitrile, alphahydroxy
    • NS00032684
    • Benzeneacetonitrile, alpha-hydroxy-
    • alphaHydroxyphenylacetonitrile
    • (+/-)-.ALPHA.-MANDELONITRILE
    • a-cyanobenzyl alcohol
    • DTXCID705422
    • Nitril kyseliny mandlove
    • Amygdalonitrile
    • Q3844407
    • AI3-50437
    • CS-0195943
    • alpha-Hydroxyphenylacetonitrile
    • SY102139
    • BBL100015
    • Acetonitrile, hydroxyphenyl
    • MANDELONITRILE [WHO-DD]
    • Phenylglycolonitrile
    • .alpha.-Cyanobenzyl alcohol
    • Glycolonitrile, phenyl
    • (.+-.)-MANDELONITRILE
    • NSC 77668
    • Benzaldehyde, cyanohydrin
    • NCGC00090867-02
    • Mandelonitrile
    • Tox21_200804
    • M0566
    • (+/-)-ALPHA-MANDELONITRILE
    • 2-hydroxyl-2-phenylacetonitrile
    • NCGC00258358-01
    • alphaHydroxybenzeneacetonitrile
    • (+/-)-2-Hydroxy-2-phenylacetonitrile
    • Benzaldehydkyanhydrin
    • racemic mandelonitrile
    • SB44716
    • 584322E08A
    • a-Hydroxy-benzeneacetonitrile; Benzaldehyde cyanohydrin; alpha-Hydroxyphenylacetonitrile
    • 613-88-7
    • (+-)-alpha-Hydroxybenzeneacetonitrile
    • MANDELONITRILE [MI]
    • Mandelonitrile, (+-)-
    • ALPHA-HYDROXYBENZENEACETONITRILE
    • hydroxybenzyl cyanide
    • alphaCyanobenzyl alcohol
    • NCGC00090867-01
    • 2Hydroxy2phenylacetonitrile
    • (+/-)-Mandelonitrile
    • Mandelonitrile, tech grade
    • DB-058327
    • (.+/-.)-Mandelonitrile
    • A11559
    • Inchi: 1S/C8H7NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H
    • InChI Key: NNICRUQPODTGRU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C#N

Computed Properties

  • Exact Mass: 133.052764
  • Monoisotopic Mass: 133.052764
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44

Experimental Properties

  • Density: 1.1165
  • Melting Point: 22°C
  • Boiling Point: 245.66°C (rough estimate)
  • Refractive Index: 1.5282 (estimate)

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